Cas no 1361885-06-4 (4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1361885-06-4
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4932626
• Update Time: 2025-10-30

4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)5-1-4(2-15)7(9(12,13)14)6(3-17)16-5/h1,3,8H,2,15H2
• InChI Key： LPHNJXHUABQCIJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC(C(F)F)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1
• Topological Polar Surface Area: 56

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1361885-06-4)

The compound 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1361885-06-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of multiple fluorine substituents, make it a valuable intermediate in the synthesis of novel pharmaceuticals and crop protection agents. The difluoromethyl and trifluoromethyl groups are particularly noteworthy, as they are known to enhance the metabolic stability and bioavailability of bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde has surged, driven by the growing need for more efficient and sustainable chemical solutions. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The aminomethyl moiety further expands its utility, enabling facile derivatization and conjugation with other molecular scaffolds.

One of the most frequently searched topics related to this compound is its role in green chemistry and sustainable synthesis. With the global push toward environmentally friendly practices, scientists are investigating ways to optimize the production of 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde using catalytic methods and renewable feedstocks. This aligns with the broader industry trend of reducing hazardous waste and energy consumption in chemical manufacturing.

Another area of interest is the compound's potential in precision agriculture. The pyridine core and fluorinated groups are often found in agrochemicals that target specific pests or pathogens while minimizing environmental impact. As farmers and agronomists seek more targeted solutions, 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde could play a pivotal role in the next generation of crop protection products.

From a technical standpoint, the synthesis and characterization of 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's purity and consistency, which are critical for its application in high-value industries. The CAS No. 1361885-06-4 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde represents a versatile and innovative chemical building block with broad applicability across multiple sectors. Its combination of fluorine-rich functionality and reactive groups positions it as a key player in the advancement of modern chemistry. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow exponentially.